Cas no 1311569-58-0 (7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane)

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane structure
1311569-58-0 structure
Product Name:7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
CAS No:1311569-58-0
MF:C7H10F3N
MW:165.156212329865
CID:5158812
PubChem ID:54593826
Update Time:2026-03-04

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

    • 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
    • Inchi: 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2
    • InChI Key: CEPLETWJBJZUIU-UHFFFAOYSA-N
    • SMILES: FC(C1C2C1CCCN2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144248-0.05g
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1311569-58-0
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$1428.0 2023-02-15
Enamine
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Enamine
EN300-144248-0.5g
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$1632.0 2023-02-15
Enamine
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$0.0 2023-06-08
Enamine
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Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00834703-1g
7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
1311569-58-0 98%
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